Cas no 848062-39-5 (2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile)

• Product Name: 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile
• CAS No: 848062-39-5
• MF: C₂₀H₂₁N₅O₂S₂
• MW: 427.543040990829
• CID: 5438449
• Update Time: 2025-07-14

2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl]-2-thiophen-2-ylsulfonylacetonitrile
• 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile

• Inchi： 1S/C20H21N5O2S2/c1-2-24-9-11-25(12-10-24)20-19(22-15-6-3-4-7-16(15)23-20)17(14-21)29(26,27)18-8-5-13-28-18/h3-8,13,17H,2,9-12H2,1H3
• InChI Key： ZAYJZVCBMZSHAM-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=C(N2CCN(CC)CC2)N=C2C(=N1)C=CC=C2)S(C1SC=CC=1)(=O)=O

Additional information on 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile

Comprehensive Overview of 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile (CAS No. 848062-39-5)

The compound 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile (CAS No. 848062-39-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique quinoxaline and thiophene moieties, exhibits a range of potential applications, particularly in the development of novel therapeutic agents. Its structural complexity and functional diversity make it a subject of intense study among researchers aiming to explore its pharmacological properties.

One of the most intriguing aspects of 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile is its potential role in targeting specific biological pathways. Recent studies have highlighted the importance of quinoxaline derivatives in modulating enzyme activity and receptor interactions, which are critical in the treatment of various diseases. The incorporation of the thiophene-sulfonyl group further enhances its binding affinity and selectivity, making it a promising candidate for drug discovery programs.

In the context of current research trends, CAS No. 848062-39-5 aligns with the growing interest in small-molecule inhibitors and kinase modulators. These areas are particularly relevant in oncology and neurology, where the need for targeted therapies is paramount. Researchers are increasingly focusing on the structure-activity relationship (SAR) of such compounds to optimize their efficacy and reduce off-target effects. The ethylpiperazine moiety in this compound, for instance, is known to improve pharmacokinetic properties, such as solubility and bioavailability.

Another area where 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile shows promise is in the field of central nervous system (CNS) disorders. The quinoxaline core is a common feature in many CNS-active drugs, and its combination with the thiophene-sulfonyl group could potentially lead to breakthroughs in treating conditions like Alzheimer's disease and Parkinson's disease. This has sparked a surge in searches for "quinoxaline-based CNS drugs" and "thiophene derivatives in neurology," reflecting the compound's relevance to contemporary medical challenges.

From a synthetic chemistry perspective, the preparation of CAS No. 848062-39-5 involves multi-step reactions that highlight the importance of sulfonation and nitrile formation. These processes are critical for achieving the desired molecular architecture and functionality. The compound's acetonitrile group, in particular, serves as a versatile handle for further chemical modifications, enabling the creation of a diverse library of analogs for screening purposes.

The commercial and academic interest in 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile is also evident in the increasing number of patents and publications referencing its use. Keywords such as "quinoxaline sulfonamide synthesis" and "ethylpiperazine derivatives in drug design" are frequently searched, underscoring the compound's significance in intellectual property and innovation. Its potential applications extend beyond therapeutics, including materials science and agrochemicals, where its unique properties could be leveraged for new developments.

In summary, 2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl-2-(thiophene-2-sulfonyl)acetonitrile (CAS No. 848062-39-5) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to materials science, make it a compound of enduring interest. As research continues to uncover its full potential, it is likely to remain a focal point in scientific discourse and industrial innovation.